Cas no 3130-72-1 (Myristoyl coenzyme A)

Myristoyl coenzyme A structure
Myristoyl coenzyme A structure
Product Name:Myristoyl coenzyme A
CAS No:3130-72-1
Molecular Formula:C35H62N7O17P3S
Molecular Weight:977.89
CID:316876
PubChem ID:11966124

Myristoyl coenzyme A Properties

Names and Identifiers

    • Coenzyme A,S-tetradecanoate
    • Myristoyl Coenzyme A, Free acid
    • myristoyl-CoA
    • S-[2-[3-[[(2S)-4-[[[(2S,3R,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
    • 76555_ALDRICH
    • 76555_FLUKA
    • AC1L68XX
    • AC1Q3GAW
    • ACMC-20ajz6
    • cerotyl chloride
    • myristoyl chloride
    • myristoyl coenzyme A
    • myristoyl-coenzyme A
    • NSC97420
    • Pentadecanoylchlorid
    • pentadecanoylchloride
    • S-tetradecanoyl-coenzyme-A
    • n-Tetradecanoyl-CoA
    • Tetradecanoyl-CoA
    • Tetradecanoyl coenzyme A
    • Tetradecanethioic acid, S-ester with coenzyme A
    • Myristyl-CoA
    • Myristyl coenzyme A
    • Myristoyl-CoA
    • Myristoyl coenzyme A
    • Coenzyme A, S-myristate (6CI,7CI,8CI)
    • Coenzyme A, S-tetradecanoate
    • MYA
    • Coenzyme A, S-myristate
    • LMFA07050352
    • 3130-72-1
    • CHEBI:15532
    • C02593
    • Myristoylcoenzyme A
    • YNC
    • C35H62N7O17P3S
    • DB02180
    • SCHEMBL187713
    • n-C14:0-CoA
    • Myristoyl CoA
    • 3'-phosphoadenosine 5'-(3-{(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[(3-oxo-3-{[2-(tetradecanoylsulfanyl)ethyl]amino}propyl)amino]butyl} dihydrogen diphosphate)
    • MyristoylcoenzymeA
    • tetradecanoyl-CoA
    • N-Myristoyl coenzyme A
    • S-Tetradecanoyl-coenzyme A
    • C35-H62-N7-O17-P3-S
    • n-C14:0-coenzyme A
    • Myristyl coenzyme A
    • Myristyl-CoA
    • Tetradecanethioic acid, S-ester with coenzyme A
    • Tetradecanoyl coenzyme A
    • n-Tetradecanoyl-CoA
    • HY-126833
    • NS00073565
    • CS-0107702
    • S-{(3S,5R,9R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9-trihydroxy-8,8-dimethyl-3,5-dioxido-10,14-dioxo-2,4,6-trioxa-11,15-diaza-3lambda~5~,5lambda~5~-diphosphaheptadecan-17-yl} tetradecanethioate (non-preferred name)
    • myristoyl-coenzyme tetraanion
    • myristoyl-CoA tetraanioni
    • tetradecanoyl-coenzyme A tetraanion
    • tetradecanoyl-CoA tetraanion
    • Tetradecanoyl-coenzyme A
    • CHEMBL1949899
    • SCHEMBL20267919
    • DTXSID00953340
    • {[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-2-({[hydroxy({[hydroxy({3-hydroxy-2,2-dimethyl-3-[(2-{[2-(tetradecanoylsulfanyl)ethyl]carbamoyl}ethyl)carbamoyl]propoxy})phosphoryl]oxy})phosphoryl]oxy}methyl)oxolan-3-yl]oxy}phosphonic acid
    • Tetradecanoyl CoA
    • J-018375
    • S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] tetradecanethioate
    • Coenzyme A, tetradecanoyl-
    • n-C14:0coenzyme A
    • InChIKey: DUAFKXOFBZQTQE-XVDJLSDJSA-N
    • Inchi: InChI=1S/C35H62N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-26(44)63-19-18-37-25(43)16-17-38-33(47)30(46)35(2,3)21-56-62(53,54)59-61(51,52)55-20-24-29(58-60(48,49)50)28(45)34(57-24)42-23-41-27-31(36)39-22-40-32(27)42/h22-24,28-30,34,45-46H,4-21H2,1-3H3,(H,37,43)(H,38,47)(H,51,52)(H,53,54)(H2,36,39,40)(H2,48,49,50)/t24-,28-,29-,30?,34-/m1/s1
    • SMILES: CCCCCCCCCCCCCC(SCCNC(CCNC(C(C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

  • Exact Mass: 995.32452
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 22
  • Rotatable Bond Count: 32
  • Monoisotopic Mass: 977.314
  • Heavy Atom Count: 63
  • Complexity: 1590
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.6
  • Topological Polar Surface Area: 389A^2

Experimental Properties

  • LogP: 5.62760
  • PSA: 395.13
  • Refractive Index: 1.641
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Density: 1.58 g/cm3

Myristoyl coenzyme A Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00CJHO-10mg
Myristoyl coenzyme A
3130-72-1 ≥ 95% (HPLC)
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A2B Chem LLC
AF84332-5mg
Myristoyl coenzyme A
3130-72-1 ≥94%
5mg
$233.00 2024-04-20
eNovation Chemicals LLC
Y1236193-5mg
Myristoyl coenzyme A
3130-72-1 í| 94% (TLC)
5mg
$455
TRC
M211290-1mg
Myristoyl coenzyme A
3130-72-1
1mg
$ 190.00 2022-11-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M341496-5mg
Myristoyl coenzyme A
3130-72-1 ≥94%
5mg
¥2899.90 2023-10-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00782271-100mg
Myristoyl coenzyme A
3130-72-1 97%
100mg
¥12696.0
SHENG KE LU SI SHENG WU JI SHU
sc-286320-5 mg
Myristoyl coenzyme A,
3130-72-1 ≥94%
5mg
¥1,692.00 2023-07-10

Myristoyl coenzyme A Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:K2CO3, R:PyBOP, S:H2O, S:THF, 1 h, rt
Reference
A KAS-III Heterodimer in Lipstatin Biosynthesis Nondecarboxylatively Condenses C8 and C14 Fatty Acyl-CoA Substrates by a Variable Mechanism during the Establishment of a C22 Aliphatic Skeleton
By Zhang, Daozhong et al, Journal of the American Chemical Society, 2019, 141(9), 3993-4001

Synthetic Circuit 2

Reaction Conditions
1.1
Reference
Effect of carbon chain length in acyl coenzyme A on the efficiency of enzymatic transformation of okadaic acid to 7-O-acyl okadaic acid
By Furumochi, Sachie et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(13), 2992-2996

Synthetic Circuit 3

Reaction Conditions
1.1R:EtN(Pr-i)2, R:PyBOP, S:CH2Cl2, 12 h, rt
2.1R:EtN(Pr-i)2, R:EtN=C=N(CH2)3NMe2 •HCl, S:CH2Cl2, 18 h, rt
3.1S:AcOH, S:H2O, 5 h, rt
4.1C:9026-48-6, C:9026-99-7, C:9026-83-9, S:Glycerol, S:H2O, S:DMSO, 2 min, 30°C, pH 6.5
4.2S:Glycerol, S:H2O, 3 h, 30°C, pH 7.5
4.3R:HCO2H, S:H2O, S:MeCN
Reference
Chemoenzymatic Synthesis of Acyl Coenzyme A Substrates Enables in Situ Labeling of Small Molecules and Proteins
By Agarwal, Vinayak et al, Organic Letters, 2015, 17(18), 4452-4455

Synthetic Circuit 4

Reaction Conditions
1.1R:NaOH, S:H2O, S:MeOH, S:THF, rt; overnight, rt
1.2R:HCl, S:H2O, acidify
2.1R:Diimidazolyl ketone, S:THF, 2 h, rt
2.2S:H2O, 16 h, rt
Reference
New Molecular Markers for Prostate Tumor Imaging: A Study on 2-Methylene Substituted Fatty Acids as New AMACR Inhibitors
By Morgenroth, Agnieszka et al, Chemistry - A European Journal, 2011, 10144-10150, S10144/1-S10144/32

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Myristoyl coenzyme A Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
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(CAS:3130-72-1)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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